Cas no 1638140-92-7 (4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one)

4-Bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one is a heterocyclic compound featuring a furanone core substituted with a bromo group, dimethyl substituents, and a 2-methylsulfanylpyrimidin-4-yl moiety. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex pyrimidine-containing frameworks. The bromo group enhances its utility in cross-coupling reactions, while the methylsulfanylpyrimidine moiety offers potential for further functionalization. Its well-defined molecular architecture is advantageous for medicinal chemistry and materials science applications, where precise structural control is critical. The compound’s stability and synthetic versatility make it suitable for exploratory research and targeted derivatization.
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one structure
1638140-92-7 structure
Product Name:4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one
CAS No:1638140-92-7
MF:C11H11BrN2O2S
MW:315.186240434647
CID:5307025
Update Time:2026-03-10

4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2,2-dimethyl-5-[2-(methylthio)-4-pyrimidinyl]-3(2H)-furanone
    • 4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one
    • Inchi: 1S/C11H11BrN2O2S/c1-11(2)9(15)7(12)8(16-11)6-4-5-13-10(14-6)17-3/h4-5H,1-3H3
    • InChI Key: JBKDPGYAOUJLOE-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CN=C(SC)N=2)=C(Br)C(=O)C1(C)C

Experimental Properties

  • Density: 1.60±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 399.4±42.0 °C(Predicted)
  • pka: 1.77±0.31(Predicted)

4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD0481-100MG
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one
1638140-92-7 95%
100MG
¥ 1,920.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD0481-250MG
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one
1638140-92-7 95%
250MG
¥ 3,075.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD0481-500MG
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one
1638140-92-7 95%
500MG
¥ 5,121.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD0481-1G
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one
1638140-92-7 95%
1g
¥ 7,682.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD0481-5G
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one
1638140-92-7 95%
5g
¥ 23,047.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD0481-100mg
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one
1638140-92-7 95%
100mg
¥1920.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD0481-250mg
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one
1638140-92-7 95%
250mg
¥3075.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD0481-500mg
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one
1638140-92-7 95%
500mg
¥5121.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD0481-1g
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one
1638140-92-7 95%
1g
¥7682.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD0481-100.0mg
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one
1638140-92-7 95%
100.0mg
¥1920.0000 2025-04-12

Additional information on 4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one

Research Brief on 4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one (CAS: 1638140-92-7)

4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one (CAS: 1638140-92-7) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique furanone and pyrimidine moieties, exhibits promising potential as a scaffold for the development of new therapeutic agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeting specific disease pathways.

The synthesis of 4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one involves a multi-step process that includes the condensation of 2-methylsulfanylpyrimidine-4-carbaldehyde with a brominated furanone derivative. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological studies. The bromine substituent at the 4-position of the furanone ring is particularly noteworthy, as it provides a reactive site for further functionalization, enabling the development of diverse analogs with tailored biological activities.

In terms of biological activity, preliminary studies have demonstrated that 4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one exhibits moderate inhibitory effects against certain kinases and proteases, which are often implicated in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound showed selective inhibition of the PI3K/AKT/mTOR pathway, a critical signaling cascade in tumorigenesis. The study highlighted the compound's ability to induce apoptosis in cancer cell lines while exhibiting minimal cytotoxicity toward normal cells, suggesting a favorable therapeutic window.

Further investigations into the structure-activity relationship (SAR) of 4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one have revealed that modifications to the pyrimidine ring, particularly the methylsulfanyl group, can significantly influence its binding affinity and selectivity. For example, replacing the methylsulfanyl group with a more polar substituent was found to enhance the compound's solubility and bioavailability, albeit at the cost of reduced potency. These findings underscore the importance of balancing lipophilicity and polarity in the design of derivatives based on this scaffold.

Recent computational studies have also shed light on the molecular interactions between 4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one and its biological targets. Molecular docking simulations have identified key hydrogen bonds and hydrophobic interactions that contribute to the compound's binding mode, providing valuable insights for the rational design of more potent and selective inhibitors. Additionally, in vivo pharmacokinetic studies in rodent models have shown that the compound exhibits acceptable oral bioavailability and a half-life suitable for once-daily dosing, further supporting its potential as a lead compound for drug development.

Despite these promising findings, challenges remain in the optimization of 4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one for clinical applications. Issues such as metabolic stability, off-target effects, and potential toxicity in long-term use require further investigation. Ongoing research is focused on addressing these challenges through the synthesis of prodrugs, formulation strategies, and combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into preclinical and clinical trials.

In conclusion, 4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one (CAS: 1638140-92-7) represents a promising chemical scaffold with diverse therapeutic potential. Its unique structural features, combined with its demonstrated biological activities, make it a valuable candidate for further exploration in drug discovery. Future research should prioritize the optimization of its pharmacokinetic and pharmacodynamic properties, as well as the elucidation of its mechanisms of action in relevant disease models. The continued development of this compound could pave the way for novel treatments targeting cancer, inflammation, and other pathological conditions.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.